Cas no 1795296-67-1 (N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide)

N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide is a synthetic organic compound featuring a thiazole core functionalized with a phenyl group and a furan-substituted propan-2-yl carboxamide moiety. Its structural complexity offers potential for diverse chemical interactions, making it a candidate for pharmaceutical and agrochemical research. The furan and thiazole rings contribute to its electron-rich properties, which may enhance binding affinity in biological systems. The compound's modular design allows for further derivatization, facilitating structure-activity relationship studies. Its well-defined synthetic pathway ensures reproducibility, while its stability under standard conditions supports practical handling in laboratory settings. This compound may be of interest for applications in medicinal chemistry or material science.

N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide structure

1795296-67-1 structure

Product Name:N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide

CAS No:1795296-67-1

MF:C₁₇H₁₆N₂O₂S

MW:312.386142730713

CID:5367984

Update Time:2025-06-08

N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[2-(3-Furanyl)-1-methylethyl]-2-phenyl-4-thiazolecarboxamide
- N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide
- Inchi： 1S/C17H16N2O2S/c1-12(9-13-7-8-21-10-13)18-16(20)15-11-22-17(19-15)14-5-3-2-4-6-14/h2-8,10-12H,9H2,1H3,(H,18,20)
- InChI Key： YTAKICFWTJHKCD-UHFFFAOYSA-N
- SMILES： S1C=C(C(NC(C)CC2C=COC=2)=O)N=C1C1=CC=CC=C1

Experimental Properties

Density: 1.226±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 13.00±0.46(Predicted)

N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6436-3491-2μmol	N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide	1795296-67-1	2μmol	$57.0	2023-09-09
Life Chemicals	F6436-3491-5μmol	N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide	1795296-67-1	5μmol	$63.0	2023-09-09
Life Chemicals	F6436-3491-10μmol	N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide	1795296-67-1	10μmol	$69.0	2023-09-09
Life Chemicals	F6436-3491-20μmol	N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide	1795296-67-1	20μmol	$79.0	2023-09-09
Life Chemicals	F6436-3491-1mg	N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide	1795296-67-1	1mg	$54.0	2023-09-09
Life Chemicals	F6436-3491-2mg	N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide	1795296-67-1	2mg	$59.0	2023-09-09
Life Chemicals	F6436-3491-3mg	N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide	1795296-67-1	3mg	$63.0	2023-09-09
Life Chemicals	F6436-3491-4mg	N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide	1795296-67-1	4mg	$66.0	2023-09-09
Life Chemicals	F6436-3491-5mg	N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide	1795296-67-1	5mg	$69.0	2023-09-09
Life Chemicals	F6436-3491-10mg	N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide	1795296-67-1	10mg	$79.0	2023-09-09

N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Additional information on N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide

Recent Advances in the Study of N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide (CAS: 1795296-67-1)

In recent years, the compound N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide (CAS: 1795296-67-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and furan moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific biological pathways, particularly those involved in inflammation and oncogenesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide exhibits potent inhibitory effects on certain kinases, making it a candidate for targeted cancer therapies. The study utilized high-throughput screening and molecular docking simulations to identify the compound's binding affinity and selectivity.

Another area of interest is the compound's pharmacokinetic properties. Recent pharmacokinetic studies have revealed that N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide has favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Researchers have also explored various formulation strategies to enhance its solubility and delivery, including nanoparticle-based systems and prodrug approaches.

In addition to its therapeutic potential, the synthetic chemistry of this compound has been a focus of recent investigations. A 2024 paper in Organic Letters detailed an improved synthetic route for N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide, which offers higher yields and scalability. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising developments, challenges remain. For instance, the compound's off-target effects and potential toxicity profiles need to be thoroughly evaluated in vivo. Ongoing research aims to address these issues through structure-activity relationship (SAR) studies and the development of derivatives with improved selectivity and safety.

In conclusion, N-[1-(furan-3-yl)propan-2-yl]-2-phenyl-1,3-thiazole-4-carboxamide (CAS: 1795296-67-1) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent advancements in its synthesis and formulation, position it as a promising candidate for future therapeutic applications. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical benefits.